N,1-Dimethyl-3-piperidin-3-ylpyrazole-4-carboxamide
Description
N,1-Dimethyl-3-piperidin-3-ylpyrazole-4-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.
Scientific Research Applications
Role in Drug Designing
Piperidines, including N,1-Dimethyl-3-piperidin-3-ylpyrazole-4-carboxamide, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals .
Inhibition of Microsomal Prostaglandin E Synthases-1 (mPGES-1)
N-aryl piperidine inhibitors, which include N,1-Dimethyl-3-piperidin-3-ylpyrazole-4-carboxamide, have been found to potently inhibit PGE2 synthesis in an ex vivo human whole blood (HWB) assay . This suggests potential applications in the treatment of conditions where PGE2 synthesis needs to be controlled .
Anticancer Applications
Piperidine derivatives have been utilized in different ways as anticancer agents . The specific mechanisms and targets of N,1-Dimethyl-3-piperidin-3-ylpyrazole-4-carboxamide in this context would require further research.
Antiviral Applications
Piperidine derivatives, including N,1-Dimethyl-3-piperidin-3-ylpyrazole-4-carboxamide, have potential applications as antiviral agents . Further studies would be needed to determine the specific viruses they are effective against.
Antimalarial Applications
Piperidine derivatives have been used in the treatment of malaria . It would be interesting to explore the potential of N,1-Dimethyl-3-piperidin-3-ylpyrazole-4-carboxamide in this area.
Antimicrobial and Antifungal Applications
Piperidine derivatives have shown antimicrobial and antifungal properties . N,1-Dimethyl-3-piperidin-3-ylpyrazole-4-carboxamide could potentially be used in the treatment of various bacterial and fungal infections.
Anti-Inflammatory Applications
Piperidine derivatives have been used as anti-inflammatory agents . N,1-Dimethyl-3-piperidin-3-ylpyrazole-4-carboxamide could potentially be used in the treatment of inflammatory conditions.
Antipsychotic Applications
Piperidine derivatives have been used as antipsychotic agents . The potential of N,1-Dimethyl-3-piperidin-3-ylpyrazole-4-carboxamide in this area could be an interesting area of study.
properties
IUPAC Name |
N,1-dimethyl-3-piperidin-3-ylpyrazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4O/c1-12-11(16)9-7-15(2)14-10(9)8-4-3-5-13-6-8/h7-8,13H,3-6H2,1-2H3,(H,12,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MULVGOLBNYIUSH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CN(N=C1C2CCCNC2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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